1-(4-Fluorophenyl)-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

Specification

• Molecular Formula: C22H18FNO4
• Molecular Weight: 379.4 g/mol
• IUPAC Name: 1-(4-fluorophenyl)-2-(oxolan-2-ylmethyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• Standard InChI: InChI=1S/C22H18FNO4/c23-14-9-7-13(8-10-14)19-18-20(25)16-5-1-2-6-17(16)28-21(18)22(26)24(19)12-15-4-3-11-27-15/h1-2,5-10,15,19H,3-4,11-12H2
• Standard InChI Key: MIWOZAYCQBGPTM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2C(C3=C(C2=O)OC4=CC=CC=C4C3=O)C5=CC=C(C=C5)F

Introduction

Structural Overview

This compound belongs to the class of heterocyclic organic molecules. Its structure is characterized by:

• A 4-fluorophenyl group attached to the core.

• A tetrahydrofuran-2-ylmethyl moiety, which introduces a cyclic ether group.

• A chromeno[2,3-c]pyrrole skeleton, which combines chromene (a benzopyran derivative) and pyrrole (a five-membered nitrogen-containing ring).

• Two ketone functional groups located at positions 3 and 9.

Molecular Formula:

C$_{20}$H$_{16}$FNO$_{4}$

Key Features:

• The fluorophenyl group enhances lipophilicity and may influence biological activity.

• The tetrahydrofuran ring contributes to solubility and chemical stability.

• The chromeno-pyrrole framework is often associated with bioactive properties.

Synthesis Pathway

The synthesis of this compound likely involves multi-step reactions, including:

• Formation of the Chromeno-Pyrrole Core:

  • A condensation reaction between a chromene derivative and a suitable pyrrole precursor.

• Incorporation of the Tetrahydrofuran Group:

  • Alkylation or addition reactions using tetrahydrofuran derivatives.

• Functionalization with the Fluorophenyl Group:

  • Electrophilic aromatic substitution or coupling reactions (e.g., Suzuki coupling).

General Reaction Scheme:

$\text{Chromene Derivative} + \text{Pyrrole Precursor} \rightarrow \text{Intermediate} \rightarrow \text{Final Compound}$

Pharmaceutical Applications

Compounds with similar structures have been studied for their pharmacological properties, including:

• Anticancer Activity: The presence of fluorine and heterocyclic scaffolds often enhances interactions with biological targets.

• Antimicrobial Properties: Chromene-pyrrole derivatives are known for antifungal and antibacterial activities.

Material Science

The conjugated system in this molecule may exhibit interesting optical or electronic properties, making it a candidate for:

• Organic semiconductors.

• Dye-sensitized solar cells.